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Compound Name: Fmoc-D-Phe-OH

Cat. No.: B2728978

Audience: Researchers, scientists, and drug development professionals.

Introduction to Fmoc-D-Phe-OH in Biomaterials

Na-Fmoc-D-phenylalanine (Fmoc-D-Phe-OH) is an N-terminally protected amino acid
derivative that serves as a fundamental building block in the field of peptide-based
biomaterials. Its unique molecular structure, combining the bulky, aromatic
fluorenylmethoxycarbonyl (Fmoc) group with the D-enantiomer of phenylalanine, drives its
ability to self-assemble into ordered nanostructures, primarily hydrogels.

The key features of Fmoc-D-Phe-OH that make it invaluable for biomaterial fabrication are:

o Self-Assembly: The molecule's amphiphilic nature, with a hydrophobic Fmoc group and a
hydrophilic carboxylic acid, allows it to spontaneously form supramolecular structures in
agueous solutions. This process is primarily driven by a combination of -1t stacking
interactions between Fmoc groups, hydrogen bonding, and hydrophobic interactions.

» Biocompatibility: Peptide-based materials are generally biocompatible and biodegradable,
making them excellent candidates for in vivo applications.

o Tunable Properties: The mechanical strength, porosity, and degradation kinetics of the
resulting biomaterials can be precisely controlled by adjusting experimental parameters such
as pH, solvent, and peptide concentration.[1][2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b2728978?utm_src=pdf-interest
https://www.benchchem.com/product/b2728978?utm_src=pdf-body
https://www.benchchem.com/product/b2728978?utm_src=pdf-body
https://www.benchchem.com/product/b2728978?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2012/sm/c1sm06929b
https://pubs.rsc.org/en/content/articlehtml/2015/sm/c4sm02256d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2728978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e D-Amino Acid Advantage: The incorporation of a D-amino acid, as opposed to the natural L-
amino acid, confers significant resistance to enzymatic degradation by proteases in the body.
This enhances the in vivo stability and longevity of the biomaterial, a crucial feature for
applications like long-term drug delivery or tissue scaffolding.

These properties make Fmoc-D-Phe-OH and its derivatives highly attractive for creating
scaffolds for tissue engineering, vehicles for controlled drug release, and matrices for 3D cell
culture.[3][4]

Principle of Self-Assembly

The formation of a stable hydrogel from Fmoc-D-Phe-OH monomers is a hierarchical self-
assembly process. Under specific triggers, such as a change in pH or solvent composition, the
individual molecules organize into [3-sheet-like structures. These (-sheets then assemble into
nanofibers and fibrils, which entangle to form a complex three-dimensional network that
immobilizes large amounts of water, resulting in a hydrogel.[5] The 1t-1t stacking of the aromatic
Fmoc groups is a critical stabilizing force in this architecture.
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Preparation

1. Dissolve Fmoc-Peptide
in basic solution (pH > 10)

2. Adjust to final
concentration with water

Trigger
Fmoc-D-Phe-OH
Monomers

3. Add pH trigger
(e.g., GdL or HCI)
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Setup

1. Prepare drug-loaded
hydrogel in vials

2. Overlay with
release buffer (PBS)

Incubaticivl & Sampling

3. Incubate at 37°C
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4. At time 't', remove
aliquot of buffer
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5. Replenish with 6. Quantify drug in
fresh buffer aliquot (e.g., HPLC)

7. Calculate cumulative
% release
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2012/sm/c1sm06929b
https://pubs.rsc.org/en/content/articlelanding/2012/sm/c1sm06929b
https://pubs.rsc.org/en/content/articlehtml/2015/sm/c4sm02256d
https://pubs.rsc.org/en/content/articlehtml/2015/sm/c4sm02256d
https://pmc.ncbi.nlm.nih.gov/articles/PMC8232644/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8232644/
https://www.jpt.com/fmoc-phe-phe-oh-fmoc-ff/SP-CAT-067
https://www.mdpi.com/1424-8247/15/9/1048
https://www.benchchem.com/product/b2728978#fmoc-d-phe-oh-incorporation-for-creating-peptide-based-biomaterials
https://www.benchchem.com/product/b2728978#fmoc-d-phe-oh-incorporation-for-creating-peptide-based-biomaterials
https://www.benchchem.com/product/b2728978#fmoc-d-phe-oh-incorporation-for-creating-peptide-based-biomaterials
https://www.benchchem.com/product/b2728978#fmoc-d-phe-oh-incorporation-for-creating-peptide-based-biomaterials
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2728978?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2728978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2728978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

